Lurasidone Piperazine N-Oxide
Lurasidone Piperazine N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1574569-32-6
VCID:
VC0052863
InChI:
InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)31(27)16-20-5-1-2-6-21(20)17-32(35)13-11-30(12-14-32)26-22-7-3-4-8-23(22)36-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1
SMILES:
C1CCC(C(C1)CN2C(=O)C3C4CCC(C4)C3C2=O)C[N+]5(CCN(CC5)C6=NSC7=CC=CC=C76)[O-]
Molecular Formula:
C28H36N4O3S
Molecular Weight:
508.681
Lurasidone Piperazine N-Oxide
CAS No.: 1574569-32-6
Cat. No.: VC0052863
Molecular Formula: C28H36N4O3S
Molecular Weight: 508.681
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1574569-32-6 |
|---|---|
| Molecular Formula | C28H36N4O3S |
| Molecular Weight | 508.681 |
| IUPAC Name | (1S,2R,6S,7R)-4-[[(1R,2R)-2-[[4-(1,2-benzothiazol-3-yl)-1-oxidopiperazin-1-ium-1-yl]methyl]cyclohexyl]methyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
| Standard InChI | InChI=1S/C28H36N4O3S/c33-27-24-18-9-10-19(15-18)25(24)28(34)31(27)16-20-5-1-2-6-21(20)17-32(35)13-11-30(12-14-32)26-22-7-3-4-8-23(22)36-29-26/h3-4,7-8,18-21,24-25H,1-2,5-6,9-17H2/t18-,19+,20-,21-,24+,25-/m0/s1 |
| Standard InChI Key | HFNFEWDWVQOXRX-CVTJIBDQSA-N |
| SMILES | C1CCC(C(C1)CN2C(=O)C3C4CCC(C4)C3C2=O)C[N+]5(CCN(CC5)C6=NSC7=CC=CC=C76)[O-] |
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